Cas no 1001763-62-7 (ethyl 2-methyl-4-phenyl-5-{[(propan-2-yl)carbamoyl]carbonyl}-1H-pyrrole-3-carboxylate)

• Product Name: ethyl 2-methyl-4-phenyl-5-{[(propan-2-yl)carbamoyl]carbonyl}-1H-pyrrole-3-carboxylate
• CAS No: 1001763-62-7
• MF: C₁₉H₂₂N₂O₄
• MW: 342.388985157013
• CID: 5471552
• Update Time: 2025-05-26

ethyl 2-methyl-4-phenyl-5-{[(propan-2-yl)carbamoyl]carbonyl}-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 2-methyl-5-[2-[(1-methylethyl)amino]-2-oxoacetyl]-4-phenyl-, ethyl ester
• ethyl 2-methyl-4-phenyl-5-{[(propan-2-yl)carbamoyl]carbonyl}-1H-pyrrole-3-carboxylate

• Inchi： 1S/C19H22N2O4/c1-5-25-19(24)14-12(4)21-16(17(22)18(23)20-11(2)3)15(14)13-9-7-6-8-10-13/h6-11,21H,5H2,1-4H3,(H,20,23)
• InChI Key： GNINLNAZMFRQSW-UHFFFAOYSA-N
• SMILES： N1C(C(C(NC(C)C)=O)=O)=C(C2=CC=CC=C2)C(C(OCC)=O)=C1C

Additional information on ethyl 2-methyl-4-phenyl-5-{[(propan-2-yl)carbamoyl]carbonyl}-1H-pyrrole-3-carboxylate

Ethyl 2-Methyl-4-Phenyl-5-{[(Propan-2-yl)carbamoyl]carbonyl}-1H-Pyrrole-3-Carboxylate (CAS No. 1001763-62-7)

Ethyl 2-methyl-4-phenyl-5-{[(propan-2-yl)carbamoyl]carbonyl}-1H-pyrrole-3-carboxylate (CAS No. 1001763-62-7) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of pyrroles, which are five-membered heterocyclic compounds with a wide range of biological activities. The unique structural features of this compound, including the presence of an ester group, a methyl group, a phenyl ring, and an isopropyl carbamoyl moiety, make it a valuable candidate for various scientific investigations.

The pyrrole core in ethyl 2-methyl-4-phenyl-5-{[(propan-2-yl)carbamoyl]carbonyl}-1H-pyrrole-3-carboxylate is a fundamental building block in many natural products and synthetic compounds. Pyrroles are known for their ability to form stable complexes with metals and their involvement in various biological processes, such as enzyme inhibition and receptor modulation. The ester functionality in the compound adds versatility to its chemical reactivity, allowing for a wide range of synthetic transformations and derivatizations.

The methyl group and phenyl ring contribute to the compound's lipophilicity and electronic properties, which can influence its pharmacokinetic behavior and biological activity. The isopropyl carbamoyl moiety introduces additional complexity and reactivity, making the compound suitable for various functional studies. Recent research has shown that compounds with similar structural features exhibit potent anti-inflammatory, antitumor, and antimicrobial activities, highlighting the potential therapeutic applications of ethyl 2-methyl-4-phenyl-5-{[(propan-2-yl)carbamoyl]carbonyl}-1H-pyrrole-3-carboxylate.

In the context of pharmaceutical research, ethyl 2-methyl-4-phenyl-5-{[(propan-2-yl)carbamoyl]carbonyl}-1H-pyrrole-3-carboxylate has been studied for its potential as a lead compound in drug discovery. Its ability to modulate specific biological targets, such as enzymes and receptors, makes it a promising candidate for the development of novel therapeutic agents. For instance, studies have demonstrated that similar pyrrole derivatives can inhibit key enzymes involved in inflammatory pathways, suggesting potential use in treating inflammatory diseases.

Moreover, the compound's structural complexity allows for the exploration of structure-activity relationships (SAR), which is crucial for optimizing its pharmacological properties. Through systematic modifications of the pyrrole core and functional groups, researchers can fine-tune the compound's activity and selectivity towards specific targets. This approach has led to the identification of several analogs with enhanced potency and reduced side effects.

In addition to its pharmaceutical applications, ethyl 2-methyl-4-phenyl-5-{[(propan-2-yl)carbamoyl]carbonyl}-1H-pyrrole-3-carboxylate has also been investigated for its potential use in materials science. The unique electronic properties of pyrroles make them suitable for applications in organic electronics and photovoltaic devices. The presence of functional groups such as the ester and isopropyl carbamoyl moieties can be leveraged to tailor the electronic properties of materials derived from this compound.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of ethyl 2-methyl-4-phenyl-5-{[(propan-2-yl)carbamoyl]carbonyl}-1H-pyrrole-3-carboxylate and its analogs. Techniques such as transition-metal-catalyzed cross-coupling reactions and multicomponent reactions have been employed to synthesize these compounds with high yields and purity. These synthetic strategies not only enhance the accessibility of the target molecules but also provide opportunities for large-scale production.

The safety profile of ethyl 2-methyl-4-phenyl-5-{[(propan-2-y l)carbamoyl]carbonyl}-1H-pyrrole-3-carboxylate is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, ethyl 2-methyl-4 -phen y l -5 -{[ (pro pan -2 -y l )c arb am oy l ]c arb on y l } -1 H -py rro le -3 -c ar bo xy la te (CAS No. 1001763 -6 2 -7 ) represents a promising molecule with diverse applications in pharmaceutical research, materials science, and chemical synthesis. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research continues to advance, this compound is likely to play a significant role in addressing unmet medical needs and advancing scientific knowledge.